![molecular formula C13H8N2O4S B6577742 3-(2-methyl-1,3-thiazol-4-yl)-6-nitro-2H-chromen-2-one CAS No. 313497-22-2](/img/structure/B6577742.png)
3-(2-methyl-1,3-thiazol-4-yl)-6-nitro-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(2-Methyl-1,3-thiazol-4-yl)benzoic acid” is related to your query . It’s important to note that the exact compound you’re asking about might not have been studied extensively, or it could be known under a different name.
Synthesis Analysis
There is a compound called “3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP)” which is a research drug developed by Merck & Co. It was identified through structure-activity relationship studies on an older mGluR5 antagonist MPEP .
Physical And Chemical Properties Analysis
The compound “3-(2-METHYL-1,3-THIAZOL-4-YL)PYRIDINE” has a molecular weight of 176.24 . Again, this is not the exact compound you asked about, but it’s structurally similar.
Scientific Research Applications
Cocaine Addiction Treatment
NSC684990 has been studied for its potential use in treating cocaine addiction . The compound, a selective mGluR5 antagonist, has been shown to attenuate the response-reinstating effects of both cocaine and sweetened condensed milk (SCM), a conventional reward . This suggests that mGluR5-regulated glutamate transmission plays a role in appetitive behavior controlled by reward-related stimuli .
Drug Abuse Treatment
The compound has also been investigated for its potential use in the treatment of various central nervous system disorders, including drug abuse . Studies have shown that NSC684990 and its analogues are potent, noncompetitive metabotropic glutamate receptor subtype 5 (mGluR5) antagonists . These findings suggest that mGluR5 antagonists could be potential treatment targets for cocaine relapse prevention .
Anxiolytic Activity
NSC684990 has been found to have anxiolytic (anti-anxiety) activity . This suggests that the compound could potentially be used in the treatment of anxiety disorders .
Research on Reinforcement Mechanisms
NSC684990 has been used in research to understand the mechanisms of reinforcement. It has been shown to decrease cocaine self-administration, suggesting a role for mGluR5 in the acute reinforcing effects of cocaine .
Understanding Reward-related Behavior
The compound has been used in studies investigating the nature of reward-related behavior. It has been shown to affect behavior controlled by reward-related stimuli, providing insights into the neurochemical basis of reward .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2-methyl-1,3-thiazol-4-yl)-6-nitrochromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O4S/c1-7-14-11(6-20-7)10-5-8-4-9(15(17)18)2-3-12(8)19-13(10)16/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLWXFKNNQNFRQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-methyl-1,3-thiazol-4-yl)-6-nitro-2H-chromen-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.